Cas no 4166-67-0 (3-(ethylcarbamoyl)prop-2-enoic acid)

3-(ethylcarbamoyl)prop-2-enoic acid structure
4166-67-0 structure
Product name:3-(ethylcarbamoyl)prop-2-enoic acid
CAS No:4166-67-0
MF:C6H9NO3
MW:143.14056
CID:84954
PubChem ID:5380356

3-(ethylcarbamoyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • N-Ethylmaleamic acid
    • Maleic acid monoethylamide
    • Maleinsaeure-mono-aethylamid
    • N-Aethyl-maleamidsaeure
    • N-Aethyl-maleinamidsaeure
    • N-ethyl-maleamic acid
    • N-Ethylmaleamidic acid
    • 3-(ethylcarbamoyl)prop-2-enoic acid
    • CS-0363227
    • NS00049759
    • 2-Butenoic acid, 4-(ethylamino)-4-oxo-, (2Z)-
    • AKOS002315818
    • Z8Z9J3VL2J
    • 333850B4-1D7D-426A-AE7D-4E04B7B8CF93
    • Maleic acid ethylamide
    • (Z)-4-(ethylamino)-4-oxobut-2-enoic acid
    • NSC92548
    • 4166-67-0
    • SCHEMBL1904335
    • DTXSID80883737
    • Maleamic acid, N-ethyl-
    • (2Z)-4-(ethylamino)-4-oxo-2-butenoic acid
    • NSC-92548
    • STL020522
    • (2Z)-4-(ethylamino)-4-oxobut-2-enoic acid
    • HBQGCOWNLUOCBU-ARJAWSKDSA-N
    • MDL: MFCD00014013
    • Inchi: InChI=1S/C6H9NO3/c1-2-7-5(8)3-4-6(9)10/h3-4H,2H2,1H3,(H,7,8)(H,9,10)/b4-3-
    • InChI Key: HBQGCOWNLUOCBU-ARJAWSKDSA-N
    • SMILES: CCNC(/C=C\C(O)=O)=O
    • BRN: 1210030

Computed Properties

  • Exact Mass: 143.05800
  • Monoisotopic Mass: 143.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Tautomer Count: 2
  • Topological Polar Surface Area: 66.4
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White or cream colored solid
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 124-126°C
  • Boiling Point: 375.0±34.0 °C at 760 mmHg
  • Flash Point: 180.6±25.7 °C
  • Refractive Index: 1.488
  • PSA: 66.40000
  • LogP: 0.15420
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-(ethylcarbamoyl)prop-2-enoic acid Security Information

3-(ethylcarbamoyl)prop-2-enoic acid Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(ethylcarbamoyl)prop-2-enoic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3115-0066-0.5g
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0 95%+
0.5g
$246.0 2023-09-06
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00645-50g
N-Ethylmaleamic acid, tech. 85%
4166-67-0 tech. 85%
50g
¥2471.00 2023-02-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433897-10g
(Z)-4-(ethylamino)-4-oxobut-2-enoic acid
4166-67-0 98%
10g
¥1230.00 2024-05-14
Life Chemicals
F3115-0066-1g
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0 95%+
1g
$259.0 2023-09-06
Life Chemicals
F3115-0066-5g
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0 95%+
5g
$777.0 2023-09-06
TRC
E219271-100mg
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0
100mg
$ 70.00 2022-06-05
TRC
E219271-500mg
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0
500mg
$ 250.00 2022-06-05
Life Chemicals
F3115-0066-0.25g
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0 95%+
0.25g
$233.0 2023-09-06
Life Chemicals
F3115-0066-10g
3-(ethylcarbamoyl)prop-2-enoic acid
4166-67-0 95%+
10g
$1088.0 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433897-50g
(Z)-4-(ethylamino)-4-oxobut-2-enoic acid
4166-67-0 98%
50g
¥3283.00 2024-05-14

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